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Abstract

Demethoxyencecalinol is a naturally occurring benzofuran derivative found in select species
of the Asteraceae family. This compound, along with its structurally related chromenes and
benzofurans, has garnered scientific interest due to its potential biological activities, including
neuroprotective, anti-inflammatory, and antimicrobial properties. This technical guide provides a
comprehensive overview of demethoxyencecalinol and its related natural compounds,
summarizing their chemical properties, natural sources, and known biological effects. Detailed
experimental protocols for isolation and biological evaluation are presented, alongside
signaling pathway diagrams to elucidate potential mechanisms of action. This document aims
to serve as a foundational resource for researchers and professionals in the fields of natural
product chemistry, pharmacology, and drug development.

Introduction

Natural products remain a vital source of novel chemical scaffolds for drug discovery. The
structural diversity of these compounds provides a rich platform for identifying new therapeutic
agents. Among these, demethoxyencecalinol, a member of the encecalin class of natural
products, has emerged as a compound of interest. Primarily isolated from plants of the
Helianthella and Helianthus genera, this benzofuran derivative exhibits a range of biological
activities that warrant further investigation. This guide will delve into the chemical and biological
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profile of demethoxyencecalinol and its analogs, providing a technical framework for future
research and development.

Chemical Properties and Structure

Demethoxyencecalinol is characterized by a 2,3-dihydrobenzofuran core. Its chemical
properties are summarized in the table below.

Property Value Reference
Chemical Formula C13H1402 [1]
Molecular Weight 202.25 g/mol [1]
CAS Number 19013-07-1 [1]
Class Benzofuran, Phenol [1]

Related Natural Compounds:

Several other structurally related compounds are often co-isolated with
demethoxyencecalinol or found in related plant species. These include other benzofurans
and chromenes, which share a common biosynthetic origin. Notable related compounds
include:

e Encecalin: A chromene with demonstrated antimicrobial activity.
o Eupatoriochromene: A chromene with plant growth regulatory effects.

o Demethoxycurcumin and Bisdemethoxycurcumin: While structurally different
(diarylheptanoids), these compounds are sometimes discussed in the context of encecalin
derivatives due to their natural origin and anti-inflammatory properties.[2]

Natural Sources and Biosynthesis
Natural Sources

Demethoxyencecalinol has been identified as a constituent of the essential oil of certain
plants within the Asteraceae family.
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Plant Species Part of Plant Reference

Helianthella uniflora Aerial parts

Helianthus tuberosus
Tuber [1]

(Jerusalem artichoke)

Biosynthesis

The precise biosynthetic pathway of demethoxyencecalinol has not been fully elucidated.
However, it is hypothesized to be derived from the shikimate pathway, which produces aromatic
amino acids like phenylalanine and tyrosine. These precursors can then undergo a series of
enzymatic reactions, including cyclization and modifications, to form the benzofuran ring

structure.

Shikimate Pathway > Aoeete Am}no ACIdS, »( [ntermediate Precursors » Benzofuran Ring Formation Demethoxyencecalinol
(e.g., Phenylalanine, Tyrosine)
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Start: Dried and powdered
aerial parts of H. uniflora

'

Maceration with methanol
at room temperature

'

Filtration and concentration
under reduced pressure

@ethanolic@

'

Solvent-solvent partitioning
(e.g., n-hexane, ethyl acetate, water)

:

Column chromatography of
active fraction (e.g., ethyl acetate)
on silica gel

:

Preparative HPL.C or
recrystallization

Pure Demethoxyencecalinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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